Cas no 1558832-28-2 (4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one)

• Product Name: 4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one
• CAS No: 1558832-28-2
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5694617
• PubChem ID: 79536537
• Update Time: 2023-10-14

4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1125957
• AKOS018092340
• CS-0348554
• 1558832-28-2
• 4-ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one
• Cyclohexanone, 4-ethyl-2-(2-pyrrolidinyl)-
• 4-Ethyl-2-(pyrrolidin-2-yl)cyclohexan-1-one

• Inchi： 1S/C12H21NO/c1-2-9-5-6-12(14)10(8-9)11-4-3-7-13-11/h9-11,13H,2-8H2,1H3
• InChI Key： VCFGSSBSRBLEKY-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)CC1C1CCCN1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.981±0.06 g/cm3(Predicted)
• Boiling Point: 300.2±15.0 °C(Predicted)
• pka: 10.01±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines